Cas no 917748-14-2 (3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol)
3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol Chemical and Physical Properties
Names and Identifiers
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- 3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol
- 917748-14-2
- AKOS000649586
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- MDL: MFCD08899100
- Inchi: 1S/C10H13N3S/c1-2-3-7-13-9-8(12-10(13)14)5-4-6-11-9/h4-6H,2-3,7H2,1H3,(H,12,14)
- InChI Key: REFBVGITNPNHIS-UHFFFAOYSA-N
- SMILES: S=C1NC2=CC=CN=C2N1CCCC
Computed Properties
- Exact Mass: 207.08301860Da
- Monoisotopic Mass: 207.08301860Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 60.3Ų
3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529553-1g |
3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol |
917748-14-2 | 97% | 1g |
$291 | 2022-03-01 | |
| Crysdot LLC | CD11016567-5g |
3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol |
917748-14-2 | 97% | 5g |
$874 | 2024-07-19 |
3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol
Comprehensive Overview of 3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol (CAS No. 917748-14-2): Properties, Applications, and Research Insights
3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol (CAS No. 917748-14-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the imidazo[4,5-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a thiol group (-SH) and a butyl side chain further enhances its reactivity and solubility, making it a versatile intermediate in drug discovery and material science.
Recent studies have highlighted the role of 3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol in modulating enzyme activity and interacting with biological targets such as kinases and receptors. Researchers are particularly interested in its potential as a small-molecule inhibitor for treating inflammatory and metabolic disorders. The compound's CAS No. 917748-14-2 is frequently searched in academic databases and patent literature, reflecting its growing importance in medicinal chemistry.
From a synthetic perspective, 3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol can be prepared through multi-step organic reactions, including cyclization and functional group transformations. Its thiol moiety allows for further derivatization, enabling the creation of analogs with tailored properties. This adaptability has led to its use in high-throughput screening campaigns and structure-activity relationship (SAR) studies, where researchers aim to optimize its efficacy and selectivity.
In the context of green chemistry and sustainable synthesis, 917748-14-2 has been explored as a building block for eco-friendly catalysts and biodegradable materials. Its compatibility with microwave-assisted synthesis and flow chemistry techniques aligns with the industry's shift toward reducing solvent waste and energy consumption. These advancements address the rising demand for environmentally benign chemical processes, a topic frequently queried in AI-driven research tools and scientific forums.
Beyond pharmaceuticals, 3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol has found niche applications in organic electronics and sensor development. Its conjugated π-system and electron-rich heteroatoms make it a candidate for organic light-emitting diodes (OLEDs) and chemo-sensors. These applications resonate with current trends in smart materials and wearable technology, areas that dominate search engine queries among engineers and material scientists.
Quality control and analytical characterization of CAS No. 917748-14-2 rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity and stability data are critical for regulatory compliance, especially in Good Manufacturing Practice (GMP) settings. Researchers often search for spectral data and analytical protocols to ensure reproducibility, underscoring the need for detailed technical documentation.
In summary, 3-Butyl-3H-imidazo[4,5-b]pyridine-2-thiol (CAS No. 917748-14-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable materials—reflect broader scientific priorities, answering frequent user questions about heterocyclic compounds, bioactive molecules, and green synthesis. As research progresses, this compound is poised to remain a focal point in both academic and industrial circles.
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